Cas no 61962-89-8 (2H-Imidazo[4,5-b]pyridin-2-one, 3-(3,4-dimethylphenyl)-1,3-dihydro-)

• Product Name: 2H-Imidazo[4,5-b]pyridin-2-one, 3-(3,4-dimethylphenyl)-1,3-dihydro-
• CAS No: 61962-89-8
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 462270
• PubChem ID: 12445582
• Update Time: 2025-04-19

2H-Imidazo[4,5-b]pyridin-2-one, 3-(3,4-dimethylphenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridin-2-one, 3-(3,4-dimethylphenyl)-1,3-dihydro-
• 3-(3,4-dimethylphenyl)-1H-imidazo[4,5-b]pyridin-2-one
• 3-(3,4-Dimethylphenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• DTXSID20498622
• 61962-89-8
• CHEMBL3245151

• Inchi： 1S/C14H13N3O/c1-9-5-6-11(8-10(9)2)17-13-12(16-14(17)18)4-3-7-15-13/h3-8H,1-2H3,(H,16,18)
• InChI Key： JEWOHBNBZVPWCW-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=NC=2N1C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.23